molecular formula C19H21N3O3S B3732017 5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one

5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one

Cat. No.: B3732017
M. Wt: 371.5 g/mol
InChI Key: WERUGOXAQOFJSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one is a pyrrolone derivative featuring a thiazole ring substituted with a 4-methoxyphenyl group at the 4-position and a tetrahydrofurfurylmethyl group at the 1-position. Its molecular formula is C₂₀H₂₀N₄O₃S, with a molecular weight of 396.46 g/mol. The methoxy group on the phenyl ring enhances electron-donating properties, while the tetrahydrofurfurylmethyl moiety may improve solubility compared to bulkier aromatic substituents .

Properties

IUPAC Name

5-imino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(oxolan-2-ylmethyl)-2H-pyrrol-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3O3S/c1-24-13-6-4-12(5-7-13)15-11-26-19(21-15)17-16(23)10-22(18(17)20)9-14-3-2-8-25-14/h4-7,11,14,20,23H,2-3,8-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WERUGOXAQOFJSP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)CC4CCCO4)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name/Structure Substituents (Thiazole) Substituents (Pyrrolone) Molecular Formula Molecular Weight (g/mol) Key Features References
Target Compound 4-(4-methoxyphenyl) Tetrahydrofurfurylmethyl C₂₀H₂₀N₄O₃S 396.46 Enhanced solubility due to tetrahydrofurfurylmethyl; moderate lipophilicity -
5-Amino-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one 4-(4-fluorophenyl) 4-Methoxyphenyl C₂₀H₁₆FN₃O₂S 381.40 Higher electronegativity from fluorine; lower solubility vs. target
5-Amino-4-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one 4-(3,4-dimethoxyphenyl) 4-Methoxyphenyl C₂₂H₂₁N₃O₄S 423.50 Increased lipophilicity from additional methoxy groups
4-(1H-Benzimidazol-2-yl)-1-(4-fluorophenyl)-5-imino-2H-pyrrol-3-ol Benzimidazole (replaces thiazole) 4-Fluorophenyl C₁₇H₁₃FN₄O 308.31 Altered electronic profile due to benzimidazole core; reduced molecular weight
5-(4-Methoxyphenyl)-4-[(1-methylpyrrol-2-yl)methylideneamino]-1H-1,2,4-triazole-3-thione N/A (triazole core) 4-Methoxyphenyl C₁₅H₁₅N₅O₂S 337.38 Different heterocyclic system (triazole); thiol group introduces reactivity

Substituent Effects on Electronic and Steric Properties

  • Electron-Donating vs. Electron-Withdrawing Groups: The 4-methoxyphenyl group (target compound) provides electron-donating effects, stabilizing positive charges and influencing binding interactions. The 3,4-dimethoxyphenyl group () further increases electron density, which may enhance binding to aromatic receptors but reduce solubility due to higher lipophilicity .
  • Tetrahydrofurfurylmethyl vs. Aromatic Substituents: The tetrahydrofurfurylmethyl group in the target compound likely improves aqueous solubility compared to the 4-methoxyphenyl group in or the 4-fluorophenyl group in .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one
Reactant of Route 2
Reactant of Route 2
5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.